Cas no 33144-12-6 (Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro-)

• Product Name: Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro-
• CAS No: 33144-12-6
• MF: C₉H₁₀N₂O₇S
• MW: 290.249901294708
• CID: 315546
• PubChem ID: 118403
• Update Time: 2025-04-19

Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro-
• 2,4,6-trimethyl-3,5-dinitrobenzenesulfonic acid
• 4,6-Dinitromesitylene-2-sulphonic acid
• Dinitromesitylenesulfonic acid
• 74SNC88BF8
• NS00029426
• W-110831
• 2,4-Dinitro-1,3,5-trimethylbenzene-6-sulfonic acid
• 4,6-Dinitromesitylene-2-sulfonic acid
• DTXSID2067749
• SCHEMBL7821939
• Benzenesulfonic acid, 2,4,6-trimethyl-3,5-dinitro-
• 33144-12-6
• 2,4,6-trimethyl-3,5-dinitro-benzenesulfonic acid
• EINECS 251-392-7

• Inchi： 1S/C9H10N2O7S/c1-4-7(10(12)13)5(2)9(19(16,17)18)6(3)8(4)11(14)15/h1-3H3,(H,16,17,18)
• InChI Key： RGNRSPQQRBBORA-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C(C)=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 290.0209
• Monoisotopic Mass: 290.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.571
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.598
• PSA: 140.65